Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0015681 | Methyl 3-(1-Tritylimidazol-4-yl) Propionate | 102676-60-8 | C26H24N2O2 |
| VC0016267 | S-Ethylisothiourea hydrobromide | 1071-37-0 | C3H9BrN2S |
| VC0018771 | 1-Pivaloyl-2,3,5-trimethylhydroquinone | 112109-69-0 | C14H20O3 |
| VC0015741 | N-Boc-2-bromopyrrole | 117657-37-1 | C9H12BrNO2 |
| VC0015701 | 2,3-Dihydroxy-7-sulphamoyl-benzo[f]quinoxaline | 118876-57-6 | C12H9N3O4S |
| VC0013753 | SIN-1 hydrochloride | 16142-27-1 | C6H11ClN4O2 |
| VC0016287 | 4-Chlorosulfonylcinnamic acid | 17641-30-4 | C₉H₇ClO₄S |
| VC0014586 | NG,NG-Dimethylarginine dihydrochloride | 220805-22-1 | C8H20Cl2N4O2 |
| VC0018776 | Tetrazolo[5,1-a]phthalazine | 234-82-2 | C8H5N5 |
| VC0018442 | 1H-Furo[3,4-d]imidazole-2,4,6(3H)-trione, dihydro-1,3-bis(phenylmethyl)-, (3aR,6aS)-rel- | 26339-42-4 | C19H16N2O4 |
| VC0018683 | 2-(3-Chlorophenyl)-1-(3-pyridinyl)-1-ethanone | 31251-55-5 | C13H10ClNO |
| VC0018691 | 1-(2-Bromoethoxy)-2-ethoxybenzene | 3259-03-8 | C10H13BrO2 |
| VC0015783 | 6-Amino-1,3-dipropyluracil | 41862-14-0 | C10H17N3O2 |
| VC0015727 | 1-Acetoxy-4-methoxycarbonyl-2,2,6,6-tetramethylpiperidine | 439858-37-4 | C13H23NO4 |
| VC0016285 | 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-glucopyranosylamine | 4515-24-6 | C14H22N2O8 |
| VC0015699 | 2,3,4,6-tetra-O-acetyl-D-galactopyranose | 47339-09-3 | C14H20O10 |
| VC0015474 | 2,6-Dichloropurine | 5451-40-1 | C5H2Cl2N4 |
| VC0014263 | N-(Methoxycarbonyl)-l-tryptophan methyl ester | 58635-46-4 | C14H16N2O4 |
| VC0016276 | 2-Propoxybenzamide | 59643-84-4 | C10H13NO2 |
| VC0015625 | 4-Hydroxy-3-iodobenzaldehyde | 60032-63-5 | C7H5IO2 |
| VC0016286 | 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranosyl Azide | 6205-69-2 | C14H20N4O8 |
| VC0015613 | Methyl 2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate hydrochloride | 7361-31-1 | C11H16ClNO3 |
| VC0015647 | 2'-Deoxymugineic acid | 74235-24-8 | C₁₂H₂₀N₂O₇ |
| VC0018697 | 3-(4'-Methoxy-3'-sulfonamidophenyl)-2-propylamine, Hydrochloride | 86225-65-2 | C10H17ClN2O3S |
| VC0015510 | 5-Amino-3-(2-thienyl)pyrazole | 96799-03-0 | C7H7N3S |